Cas no 2138124-42-0 (6-(ethoxycarbonyl)furo3,2-bpyridine-2-carboxylic acid)

• Product Name: 6-(ethoxycarbonyl)furo3,2-bpyridine-2-carboxylic acid
• CAS No: 2138124-42-0
• MF: C₁₁H₉NO₅
• MW: 235.192863225937
• CID: 6329969
• PubChem ID: 165799649
• Update Time: 2025-08-10

6-(ethoxycarbonyl)furo3,2-bpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(ethoxycarbonyl)furo3,2-bpyridine-2-carboxylic acid
• 2138124-42-0
• EN300-1137349
• 6-(ethoxycarbonyl)furo[3,2-b]pyridine-2-carboxylic acid

• Inchi： 1S/C11H9NO5/c1-2-16-11(15)6-3-8-7(12-5-6)4-9(17-8)10(13)14/h3-5H,2H2,1H3,(H,13,14)
• InChI Key： AXGJGKBVPLTVBE-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC2=C1C=C(C(=O)OCC)C=N2

Computed Properties

• Exact Mass: 235.04807239g/mol
• Monoisotopic Mass: 235.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 89.6Ų

Additional information on 6-(ethoxycarbonyl)furo3,2-bpyridine-2-carboxylic acid

6-(Ethoxycarbonyl)furo[3,2-b]pyridine-2-carboxylic Acid (CAS No. 2138124-42-0)

6-(Ethoxycarbonyl)furo[3,2-b]pyridine-2-carboxylic acid, with the CAS number 2138124-42-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of furofuranopyridines, which are known for their unique structural features and potential biological activities. The molecule combines a furo[3,2-b]pyridine ring system with an ethoxycarbonyl group and a carboxylic acid moiety, making it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of 6-(ethoxycarbonyl)furo[3,2-b]pyridine-2-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, a study published in the Journal of Organic Chemistry highlighted a novel approach utilizing microwave-assisted synthesis to construct the furo[3,2-b]pyridine core efficiently. This approach not only accelerates the reaction but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

The structural uniqueness of this compound lies in its fused ring system, which provides ample opportunities for exploring its physical and chemical properties. The presence of electron-withdrawing groups such as the ethoxycarbonyl and carboxylic acid moieties significantly influences the electronic characteristics of the molecule. These groups can modulate the compound's reactivity in various chemical transformations and its interaction with biological targets.

Recent studies have focused on evaluating the biological activity of 6-(ethoxycarbonyl)furo[3,2-b]pyridine-2-carboxylic acid. Preclinical data suggest that this compound exhibits promising anti-inflammatory and antioxidant properties. A research team from the University of California reported that the compound effectively inhibits COX-2 enzyme activity, a key target in inflammation-related diseases such as arthritis and cancer. Furthermore, its ability to scavenge free radicals makes it a potential candidate for neuroprotective agents against oxidative stress-induced disorders.

In addition to its pharmacological applications, 6-(ethoxycarbonyl)furo[3,2-b]pyridine-2-carboxylic acid has shown potential in materials science. Its rigid aromatic structure and conjugated system make it an attractive candidate for applications in organic electronics. Researchers at Cambridge University explored its use as a building block for constructing advanced materials with tailored electronic properties. Their findings indicated that incorporating this compound into polymer frameworks enhances charge transport properties, paving the way for its use in next-generation electronic devices.

The versatility of CAS No. 2138124-42-0 lies in its ability to serve as a versatile platform for further chemical diversification. By modifying substituents on the furo[3,2-b]pyridine ring or introducing additional functional groups, chemists can tailor the compound's properties for specific applications. For example, recent efforts have focused on developing analogs with enhanced solubility or improved bioavailability for drug delivery purposes.

In conclusion, 6-(ethoxycarbonyl)furo[3,2-b]pyridine-2-carboxylic acid (CAS No. 2138124-4